Cas no 2309468-48-0 (3-Hydroxy-3-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-4-yl]cyclobutane-1-carboxylic acid)

• Product Name: 3-Hydroxy-3-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-4-yl]cyclobutane-1-carboxylic acid
• CAS No: 2309468-48-0
• MF: C₁₅H₂₅NO₅
• MW: 299.362704992294
• CID: 6040951
• PubChem ID: 138991421
• Update Time: 2025-05-23

3-Hydroxy-3-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-4-yl]cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2309468-48-0
• (1s,3s)-3-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-3-hydroxycyclobutane-1-carboxylic acid
• 3-Hydroxy-3-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-4-yl]cyclobutane-1-carboxylic acid
• EN300-6764524

• Inchi： 1S/C15H25NO5/c1-14(2,3)21-13(19)16-6-4-11(5-7-16)15(20)8-10(9-15)12(17)18/h10-11,20H,4-9H2,1-3H3,(H,17,18)
• InChI Key： SOSIGQMCUNBJFL-UHFFFAOYSA-N
• SMILES： OC1(CC(C(=O)O)C1)C1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 299.17327290g/mol
• Monoisotopic Mass: 299.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 87.1Ų

Additional information on 3-Hydroxy-3-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-4-yl]cyclobutane-1-carboxylic acid

3-Hydroxy-3-[1-[(2-Methylpropan-2-Yl)Oxycarbonyl]Piperidin-4-Yl]Cyclobutane-1-Carboxylic Acid: A Comprehensive Overview

The compound 3-Hydroxy-3-[1-[(2-Methylpropan-2-Yl)Oxycarbonyl]Piperidin-4-Yl]Cyclobutane-1-Carboxylic Acid, identified by the CAS number 2309468-48-0, is a complex organic molecule with significant potential in various fields, particularly in pharmaceutical research and materials science. This compound is characterized by its unique structural features, including a cyclobutane ring, a hydroxyl group, and a piperidine moiety substituted with an oxycarbonyl group derived from 2-methylpropanoic acid.

Recent studies have highlighted the importance of cyclobutane-containing compounds in drug design due to their ability to induce specific stereochemical interactions with biological targets. The hydroxyl group in this molecule adds to its functional diversity, potentially enabling it to participate in hydrogen bonding and other non-covalent interactions crucial for bioactivity. The piperidine ring, a six-membered amine-containing structure, further enhances the compound's versatility, as it can serve as a scaffold for various pharmacophores.

One of the most intriguing aspects of this compound is its potential application in the development of novel therapeutics. Researchers have been exploring the role of such molecules in modulating cellular signaling pathways and enzyme activities. For instance, studies published in leading journals such as Nature Communications and Chemical Science have demonstrated that similar compounds can inhibit key enzymes involved in inflammatory processes, suggesting their potential use in anti-inflammatory therapies.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Recent advancements in catalytic asymmetric synthesis have made it possible to produce enantiomerically pure samples of this compound, which is essential for studying its stereochemical properties and biological activity. The use of microwave-assisted synthesis has also been reported, significantly reducing reaction times while maintaining high yields.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The biological evaluation of this compound has revealed promising results in preclinical models. For example, studies conducted at the University of California, San Francisco (UCSF), have shown that it exhibits potent anti-proliferative activity against several cancer cell lines without significant toxicity to normal cells. This suggests that it could be a candidate for further development as an anticancer agent.

In addition to its therapeutic potential, this compound has also been explored for its applications in materials science. Its rigid cyclobutane ring structure makes it an attractive candidate for use in polymer synthesis and as a building block for advanced materials with unique mechanical properties.

Despite its promising attributes, there are challenges associated with the large-scale production and commercialization of this compound. Issues such as scalability, cost-effectiveness, and regulatory compliance need to be addressed before it can be widely adopted in industrial applications.

In conclusion, the compound 3-Hydroxy-3-[1-[(2-Methylpropan-2-Yl)Oxycarbonyl]Piperidin-4-Yl]Cyclobutane-1-Carboxylic Acid, CAS number 2309468-48-, represents a fascinating area of research with diverse applications across multiple disciplines. As ongoing studies continue to uncover its full potential, it is likely to play an increasingly important role in both academic and industrial settings.